Cas no 694464-07-8 (4-(4-ethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol)
4-(4-ethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-Ethoxy-phenyl)-5-(3,4,5-trimethoxy-phenyl)-4H-[1,2,4]triazole-3-thiol
- 4-(4-ethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
- 4-(4-ethoxyphenyl)-3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazole-5-thione
- AKOS000116205
- Z56277090
- 694464-07-8
- CCG-326245
- EN300-03513
- AKOS005068349
- SCHEMBL13977093
- CS-0356008
-
- Inchi: 1S/C19H21N3O4S/c1-5-26-14-8-6-13(7-9-14)22-18(20-21-19(22)27)12-10-15(23-2)17(25-4)16(11-12)24-3/h6-11H,5H2,1-4H3,(H,21,27)
- InChI Key: SFZQBCHHAKAFNU-UHFFFAOYSA-N
- SMILES: S=C1NN=C(C2C=C(C(=C(C=2)OC)OC)OC)N1C1C=CC(=CC=1)OCC
Computed Properties
- Exact Mass: 387.12527733Da
- Monoisotopic Mass: 387.12527733Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 525
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 96.6Ų
4-(4-ethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-03513-0.05g |
4-(4-ethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol |
694464-07-8 | 0.05g |
$64.0 | 2023-06-10 | ||
| Enamine | EN300-03513-0.1g |
4-(4-ethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol |
694464-07-8 | 0.1g |
$66.0 | 2023-06-10 | ||
| Enamine | EN300-03513-0.25g |
4-(4-ethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol |
694464-07-8 | 0.25g |
$92.0 | 2023-06-10 | ||
| Enamine | EN300-03513-0.5g |
4-(4-ethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol |
694464-07-8 | 0.5g |
$175.0 | 2023-06-10 | ||
| Enamine | EN300-03513-1.0g |
4-(4-ethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol |
694464-07-8 | 1g |
$256.0 | 2023-06-10 | ||
| Enamine | EN300-03513-2.5g |
4-(4-ethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol |
694464-07-8 | 2.5g |
$503.0 | 2023-06-10 | ||
| Enamine | EN300-03513-5.0g |
4-(4-ethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol |
694464-07-8 | 5g |
$743.0 | 2023-06-10 | ||
| Enamine | EN300-03513-10.0g |
4-(4-ethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol |
694464-07-8 | 10g |
$1101.0 | 2023-06-10 | ||
| Enamine | EN011-7624-0.05g |
4-(4-ethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol |
694464-07-8 | 90% | 0.05g |
$42.0 | 2023-10-28 | |
| Enamine | EN011-7624-0.1g |
4-(4-ethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol |
694464-07-8 | 90% | 0.1g |
$66.0 | 2023-10-28 |
4-(4-ethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on 4-(4-ethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
Recent Advances in the Study of 4-(4-ethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS: 694464-07-8)
The compound 4-(4-ethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS: 694464-07-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This heterocyclic compound, featuring a 1,2,4-triazole core, has been investigated for its potential as a multi-target therapeutic agent, particularly in the context of cancer and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.
One of the key areas of research has been the compound's interaction with tubulin, a critical protein involved in cell division. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-(4-ethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol exhibits potent tubulin polymerization inhibition, comparable to known antimitotic agents such as colchicine. The study utilized X-ray crystallography and molecular docking to reveal the compound's binding site on tubulin, providing a structural basis for its activity. These findings suggest its potential as a lead compound for developing novel anticancer therapies.
In addition to its antimitotic properties, recent investigations have explored the compound's anti-inflammatory effects. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. The study attributed this activity to the compound's ability to modulate the NF-κB signaling pathway, a central regulator of inflammation. These results highlight its dual functionality, making it a candidate for treating inflammatory disorders alongside cancer.
Efforts to optimize the synthesis of 4-(4-ethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol have also been a focus of recent research. A 2023 study in Organic Process Research & Development described a scalable, high-yield synthetic route that reduces the use of hazardous reagents and improves overall efficiency. The new method employs a one-pot cyclization strategy, which minimizes purification steps and enhances the compound's accessibility for further pharmacological testing. This advancement is critical for facilitating large-scale production and future clinical trials.
Despite these promising developments, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Ongoing research is exploring structural modifications, such as the introduction of solubilizing groups or prodrug strategies, to improve its pharmacokinetic profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the compound's progression through the drug development pipeline.
In conclusion, 4-(4-ethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol represents a versatile scaffold with significant therapeutic potential. Its dual mechanisms of action—targeting both tubulin and inflammatory pathways—make it a unique candidate for multifactorial diseases. Continued research into its optimization and mechanistic details will be essential for realizing its full clinical potential. The compound's journey from bench to bedside exemplifies the interdisciplinary nature of modern drug discovery, combining insights from chemistry, biology, and medicine.
694464-07-8 (4-(4-ethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)